Cas no 1591-38-4 (Benzamide, 2-amino-6-methoxy-)

• Product Name: Benzamide, 2-amino-6-methoxy-
• CAS No: 1591-38-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1338330
• PubChem ID: 12264814
• Update Time: 2025-04-26

Benzamide, 2-amino-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-6-methoxy-
• 2-Amino-6-methoxybenzamide
• SCHEMBL349002
• 2-amino-6-(methyloxy)benzamide
• DTXSID401311755
• DB-111894
• BS-50797
• 2-amino-6-methoxy-benzamide
• E84257
• 6-amino-o-anisamide
• MFCD18389707
• AKOS017518174
• AQAHTARDEJNYPN-UHFFFAOYSA-N
• CS-0198964
• 1591-38-4

• Inchi： 1S/C8H10N2O2/c1-12-6-4-2-3-5(9)7(6)8(10)11/h2-4H,9H2,1H3,(H2,10,11)
• InChI Key： AQAHTARDEJNYPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(N)=O)N

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, 2-amino-6-methoxy-

Benzamide, 2-amino-6-methoxy- (CAS No. 1591-38-4): An Overview of Its Properties, Applications, and Recent Research Advances

Benzamide, 2-amino-6-methoxy- (CAS No. 1591-38-4) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This article provides a comprehensive overview of its chemical properties, biological activities, and recent research advancements, highlighting its potential in various scientific and industrial contexts.

Benzamide, 2-amino-6-methoxy- is a derivative of benzamide with the molecular formula C₉H₁₀N₂O₂. It has a molecular weight of 174.18 g/mol and is characterized by its unique structural features, including an amino group (-NH₂) and a methoxy group (-OCH₃) attached to the benzene ring. These functional groups contribute to the compound's reactivity and solubility properties, making it an attractive candidate for various chemical reactions and biological studies.

In terms of physical properties, Benzamide, 2-amino-6-methoxy- is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). This solubility profile makes it suitable for use in both aqueous and organic reaction media, enhancing its versatility in laboratory settings.

The chemical stability of Benzamide, 2-amino-6-methoxy- is another important aspect to consider. It is stable under normal laboratory conditions but may undergo degradation when exposed to strong acids or bases. Additionally, it can be sensitive to high temperatures and prolonged exposure to light. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, are essential to maintain its integrity.

In the realm of biological research, Benzamide, 2-amino-6-methoxy- has garnered significant attention due to its potential therapeutic applications. Recent studies have explored its role as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research has shown that this compound can inhibit the activity of certain kinases, which are key enzymes involved in cell signaling pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of Benzamide, 2-amino-6-methoxy- to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes that play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis. The selective inhibition of PKC by this compound suggests its potential as a lead molecule for the development of novel anti-cancer drugs.

In addition to its anti-cancer properties, Benzamide, 2-amino-6-methoxy- has also been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Benzamide, 2-amino-6-methoxy- may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Benzamide, 2-amino-6-methoxy- have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. It is metabolized primarily in the liver through cytochrome P450 enzymes and is excreted via urine and feces. These pharmacokinetic characteristics make it a promising candidate for further drug development.

In conclusion, Benzamide, 2-amino-6-methoxy- (CAS No. 1591-38-4) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique chemical structure endows it with valuable properties that make it suitable for various scientific investigations and industrial processes. Recent research has highlighted its potential as an inhibitor of key enzymes involved in cancer and inflammation, suggesting its therapeutic value in these areas. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, Benzamide, 2-amino-6-methoxy- remains an important molecule for further exploration and development.